Cas no 2171864-41-6 (2-ethyl-5-(4-propylphenyl)piperidin-3-amine)

• Product Name: 2-ethyl-5-(4-propylphenyl)piperidin-3-amine
• CAS No: 2171864-41-6
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 6317928
• PubChem ID: 165734513
• Update Time: 2025-08-02

2-ethyl-5-(4-propylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(4-propylphenyl)piperidin-3-amine
• 2171864-41-6
• EN300-1616283

• Inchi： 1S/C16H26N2/c1-3-5-12-6-8-13(9-7-12)14-10-15(17)16(4-2)18-11-14/h6-9,14-16,18H,3-5,10-11,17H2,1-2H3
• InChI Key： TVOFSDOAKKWCQH-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(CCC)=CC=2)CC(C1CC)N

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38Ų

Additional information on 2-ethyl-5-(4-propylphenyl)piperidin-3-amine

Comprehensive Overview of 2-ethyl-5-(4-propylphenyl)piperidin-3-amine (CAS No. 2171864-41-6)

2-ethyl-5-(4-propylphenyl)piperidin-3-amine, identified by its CAS number 2171864-41-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural framework, combining an ethyl group, a propylphenyl moiety, and an amine functional group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of neurological and metabolic disorders.

The growing interest in 2-ethyl-5-(4-propylphenyl)piperidin-3-amine is reflected in the surge of online searches related to its synthesis methods, pharmacological properties, and potential applications. With the rise of AI-driven drug discovery platforms, queries about its molecular docking capabilities and bioactivity have become prevalent. Additionally, the compound's relevance to central nervous system (CNS) targeting and receptor modulation aligns with current trends in precision medicine. Its CAS number 2171864-41-6 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate referencing in scientific literature and patents.

From a synthetic chemistry perspective, 2-ethyl-5-(4-propylphenyl)piperidin-3-amine exemplifies the versatility of piperidine-based scaffolds. Its ethyl and propylphenyl substituents contribute to enhanced lipophilicity, which is a desirable trait for compounds targeting membrane-bound receptors. Recent studies have highlighted its potential in addressing neuroinflammation and neurodegenerative diseases, topics that dominate contemporary biomedical research. The compound's amine functionality further allows for derivatization, enabling the creation of analogs with tailored properties for specific therapeutic applications.

In the context of drug development, 2-ethyl-5-(4-propylphenyl)piperidin-3-amine has been investigated for its binding affinity to various neurotransmitter receptors. This aligns with the increasing demand for next-generation neurotherapeutics, as evidenced by the rise in searches for non-opioid pain management and cognitive enhancers. The compound's structural similarity to known pharmacophores has also sparked interest in its potential as a lead compound for treating mood disorders and anxiety, areas where current therapies often fall short.

The commercial and academic interest in CAS 2171864-41-6 is further amplified by its applicability in high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular structure offers a valuable template for generating diverse chemical libraries. Moreover, its propylphenyl group introduces steric and electronic effects that can fine-tune interactions with biological targets, a feature highly sought after in rational drug design.

Environmental and sustainability considerations are also shaping the discourse around 2-ethyl-5-(4-propylphenyl)piperidin-3-amine. With the push for green chemistry, researchers are exploring eco-friendly synthesis routes for this compound, minimizing waste and hazardous byproducts. This resonates with the broader scientific community's focus on sustainable pharmaceuticals, a topic frequently searched in conjunction with organic synthesis and catalysis.

In summary, 2-ethyl-5-(4-propylphenyl)piperidin-3-amine (CAS 2171864-41-6) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from CNS drug development to sustainable synthesis, underscore its relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and chemical innovation.